Cas no 68223-97-2 ( )

• Product Name: &nbsp
• CAS No: 68223-97-2
• MF: C₁₅H₁₃BrO
• MW: 289.167123556137
• CID: 969580
• PubChem ID: 334091
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-phenyl-1-prop-2-enoxybenzene
• 1,1'-Biphenyl, 3-bromo-4-(2-propen-1-yloxy)-
• NSC338425
• DTXSID20318997
• 68223-97-2
• NSC-338425
• 3-Bromo-4-[(prop-2-en-1-yl)oxy]-1,1'-biphenyl
•  

• Inchi： 1S/C15H13BrO/c1-2-10-17-15-9-8-13(11-14(15)16)12-6-4-3-5-7-12/h2-9,11H,1,10H2
• InChI Key： FFIRFOKSYAOTPM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1C=CC=CC=1)OCC=C

Computed Properties

• Exact Mass: 288.01499
• Monoisotopic Mass: 288.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.296
• Boiling Point: 369.2°C at 760 mmHg
• Flash Point: 149.4°C
• Refractive Index: 1.579
• PSA: 9.23
• LogP: 4.68090